Cas no 2098036-08-7 (methyl 1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
• CAS No: 2098036-08-7
• MF: C₈H₈ClF₃N₂O₂
• MW: 256.609531402588
• CID: 5727656
• PubChem ID: 121210602
• Update Time: 2025-06-07

methyl 1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-(2-chloroethyl)-3-(trifluoromethyl)-, methyl ester
• methyl 1-(2-chloroethyl)-3-(trifluoromethyl)-1h-pyrazole-5-carboxylate
• methyl 2-(2-chloroethyl)-5-(trifluoromethyl)pyrazole-3-carboxylate
• F2198-0097
• 2098036-08-7
• AKOS026720673
• methyl 1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate

• Inchi： 1S/C8H8ClF3N2O2/c1-16-7(15)5-4-6(8(10,11)12)13-14(5)3-2-9/h4H,2-3H2,1H3
• InChI Key： NGANQLIZXPDYND-UHFFFAOYSA-N
• SMILES： N1(CCCl)C(C(OC)=O)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 256.0226397g/mol
• Monoisotopic Mass: 256.0226397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 299.2±40.0 °C(Predicted)
• pka: -2.83±0.10(Predicted)

Additional information on methyl 1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate

Methyl 1-(2-Chloroethyl)-3-(Trifluoromethyl)-1H-pyrazole-5-carboxylate (CAS No. 2098036-08-7): A Comprehensive Overview

Methyl 1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate (CAS No. 2098036-08-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and agrochemicals. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The molecular formula of methyl 1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate is C₁₁H₁₀ClF₃N₂O₂, and its molecular weight is approximately 287.65 g/mol. The presence of a chloroethyl group and a trifluoromethyl group in the molecule imparts specific chemical and biological properties that make it an interesting candidate for further research and development.

In terms of its chemical structure, the compound features a pyrazole ring with a methyl ester group at the 5-position, a chloroethyl substituent at the 1-position, and a trifluoromethyl group at the 3-position. The combination of these functional groups results in a highly substituted and potentially reactive molecule. The chloroethyl group can undergo nucleophilic substitution reactions, while the trifluoromethyl group contributes to the molecule's lipophilicity and metabolic stability.

Recent studies have explored the potential applications of methyl 1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of novel drugs. The compound's ability to undergo selective chemical transformations makes it a valuable building block for the development of new therapeutic agents. For example, researchers have synthesized derivatives of this compound with enhanced pharmacological properties, such as improved potency and reduced toxicity.

In addition to its medicinal applications, methyl 1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate has also been investigated for its potential use in agrochemicals. The compound's antifungal and insecticidal properties make it a promising candidate for the development of new crop protection agents. Studies have shown that derivatives of this compound exhibit significant activity against various plant pathogens, suggesting its potential as an effective fungicide or insecticide.

The synthesis of methyl 1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of a suitable pyrazole derivative with a chloroalkylating agent followed by esterification with methanol. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

The physical properties of methyl 1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate include its appearance as a white or off-white solid with a melting point ranging from 70 to 75°C. The compound is generally soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. These properties make it suitable for various analytical techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography.

In terms of safety and handling, it is important to note that while methyl 1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate is not classified as a hazardous material under current regulations, standard laboratory practices should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The environmental impact of methyl 1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate is another important consideration. Studies have shown that the compound has low toxicity to aquatic organisms and does not persist in the environment for extended periods. However, responsible disposal practices should be followed to prevent any potential environmental contamination.

In conclusion, methyl 1-(2-chloroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate (CAS No. 2098036-08-7) is a multifaceted organic compound with significant potential in both medicinal chemistry and agrochemicals. Its unique chemical structure and biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in various scientific fields.